Cas no 2256707-29-4 (5-bromo-2-(1H-imidazol-1-yl-d3)pyridine)

• Product Name: 5-bromo-2-(1H-imidazol-1-yl-d3)pyridine
• CAS No: 2256707-29-4
• MF: C₈H₆BrN₃
• MW: 227.075825214386
• CID: 6820699
• PubChem ID: 172405613
• Update Time: 2025-03-02

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1H-imidazol-1-yl-d3)pyridine
• CS-21719
• 2256707-29-4

• Inchi： 1S/C8H6BrN3/c9-7-1-2-8(11-5-7)12-4-3-10-6-12/h1-6H/i3D,4D,6D
• InChI Key： VDNCHISWKASSIB-VSWDYIGLSA-N
• SMILES： BrC1=CN=C(C=C1)N1C([2H])=NC([2H])=C1[2H]

Computed Properties

• Exact Mass: 225.99334Da
• Monoisotopic Mass: 225.99334Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų